Cas no 938181-32-9 (ethyl 5-oxooxepane-4-carboxylate)

ethyl 5-oxooxepane-4-carboxylate structure

938181-32-9 structure

Product Name:ethyl 5-oxooxepane-4-carboxylate

CAS No:938181-32-9

MF:C₉H₁₄O₄

MW:186.205063343048

MDL:MFCD22544171

CID:2116316

PubChem ID:68930012

Update Time:2024-10-26

ethyl 5-oxooxepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-oxooxepane-4-carboxylate
- Ethyl 5-oxo-oxepane-4-carboxylate
- 5-Oxooxepane-4-carboxylic acid ethyl ester
- AB77314
- ETHYL5-OXOOXEPANE-4-CARBOXYLATE
- AKOS027338492
- AS-61014
- Ethyl 5-oxo-4-oxepanecarboxylate
- EN300-256692
- MFCD22544171
- CS-0047300
- W11163
- SY126056
- DA-33740
- 938181-32-9
- SCHEMBL4143964
- FTRZAHWLSIAJSW-UHFFFAOYSA-N
- MDL： MFCD22544171
- Inchi： 1S/C9H14O4/c1-2-13-9(11)7-3-5-12-6-4-8(7)10/h7H,2-6H2,1H3
- InChI Key： FTRZAHWLSIAJSW-UHFFFAOYSA-N
- SMILES： O=C(C1CCOCCC1=O)OCC

Computed Properties

Exact Mass: 186.08920892g/mol
Monoisotopic Mass: 186.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 280.7±40.0 ºC (760 Torr),
Flash Point: 120.8±27.4 ºC,
Solubility: Dissolution (37 g/l) (25 º C),

ethyl 5-oxooxepane-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB462265-250 mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9		250MG	€493.40	2022-06-02
abcr	AB462265-1 g	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9		1g	€1,164.40	2022-06-02
eNovation Chemicals LLC	D769054-100mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9	95%	100mg	$180	2024-06-07
eNovation Chemicals LLC	D769054-250mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9	95%	250mg	$235	2024-06-07
eNovation Chemicals LLC	D769054-1g	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9	95%	1g	$450	2024-06-07
TRC	B441155-10mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9		10mg	$ 50.00	2022-06-01
TRC	B441155-50mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9		50mg	$ 185.00	2022-06-01
TRC	B441155-100mg	Ethyl 5-oxooxepane-4-carboxylate	938181-32-9		100mg	$ 275.00	2022-06-01
Enamine	EN300-256692-0.05g	ethyl 5-oxooxepane-4-carboxylate	938181-32-9	95%	0.05g	$105.0	2024-06-19
Enamine	EN300-256692-0.1g	ethyl 5-oxooxepane-4-carboxylate	938181-32-9	95%	0.1g	$156.0	2024-06-19

ethyl 5-oxooxepane-4-carboxylate Production Method

Production Method 1

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; 30 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt

Reference

: Iridium-Catalyzed Enantioselective Hydrogenation of Unsaturated Heterocyclic Acids

Song, Song; Zhu, Shou-Fei; Pu, Liu-Yang; Zhou, Qi-Lin, Angewandte Chemie, 2013, 52(23), 6072-6075

Production Method 2

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; rt → -30 °C; -30 °C
1.2 Solvents: Diethyl ether ; 15 min, -30 °C; 3 h, -30 °C; -30 °C → -15 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; cooled

Reference

: Pyrimidinone derivatives as calcilytic compounds and their preparation, pharmaceutical compositions and use as calcium receptor inhibitors for treatment of bone and mineral diseases

, World Intellectual Property Organization, , ,

Production Method 3

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 15 min, -30 °C; 1 h, -30 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; -30 °C

Reference

: Aminoheteroaryl compounds as kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; 25 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt

Reference

: Preparation of tricyclic compounds as kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; 5.5 h, -10 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Preparation of oxepinopyrazole derivatives as inhibitors of PI3-kinase activity

, World Intellectual Property Organization, , ,

Production Method 6

29943-42-8

938181-32-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 30 min, -78 °C
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

: Heterocylcoalkenyl derivatives useful as agonists of the GPR120 and/or GPR40 receptors and their preparation

, World Intellectual Property Organization, , ,

Production Method 7

29943-42-8

938181-32-9

2071200-82-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether , Dichloromethane ; 30 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt

Reference

: Ring-Expansion Approach to Medium-Sized Lactams and Analysis of Their Medicinal Lead-Like Properties

Baud, Laetitia G.; Manning, Morgan A.; Arkless, Helen L.; Stephens, Thomas C.; Unsworth, William P., Chemistry - A European Journal, 2017, 23(9), 2225-2230